methyl 5-benzyl-1-methyl-1H-pyrrole-2-carboxylate
Overview
Description
“Methyl 5-benzyl-1-methyl-1H-pyrrole-2-carboxylate” is a pyrrole derivative. Pyrrole is widely known as a biologically active scaffold which possesses a diverse nature of activities . The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds .
Synthesis Analysis
The synthesis of pyrrole esters, such as “methyl 5-benzyl-1-methyl-1H-pyrrole-2-carboxylate”, can be achieved through a simple enzymatic approach (Novozym 435) for transesterification . The optimized conditions were set as molar ratio of 5:1 (methyl 1H-pyrrole-2-carboxylate/ benzyl alcohol, 1a/2a), Novozym 435 of 6 mg/mL, stirrer speed of 150 r/min, molecular sieves of 1 g, 50 °C reaction temperature, and a 24 h reaction time in n-Hexane leading to a high yield of 92% .Scientific Research Applications
- Pyrrolopyrazine derivatives have demonstrated antimicrobial properties. Specifically, compounds with the pyrrolo[1,2-a]pyrazine scaffold exhibit antibacterial and antifungal activities .
- Some pyrrolopyrazine derivatives exhibit anti-inflammatory properties. These compounds may have potential therapeutic applications in managing inflammatory conditions .
- The pyrrolo[1,2-a]pyrazine scaffold has been explored for antiviral activity. Although the exact mechanisms remain unclear, these derivatives show promise in combating viral infections .
- Certain pyrrolopyrazine derivatives possess antioxidant effects. These molecules could contribute to cellular protection against oxidative stress .
- Pyrrolopyrazines have been investigated as potential antitumor agents. Their kinase inhibitory properties make them interesting candidates for cancer therapy .
- The pyrrolopyrazine structure serves as an attractive scaffold for drug discovery. Medicinal chemistry researchers can use the efficient synthetic methods discussed in the literature to design and synthesize new leads for various diseases .
- Aza-type Michael addition products, including β-amino carbonyl compounds, can serve as peptide analogs or precursors for optically active amino acids, amino alcohols, diamines, and lactams .
- Pyrrole derivatives, including pyrrolopyrazines, are naturally abundant. They are found in various biologically active compounds, such as fungicides, antibiotics, and cholesterol-reducing drugs .
Antimicrobial Activity
Anti-Inflammatory Effects
Antiviral Potential
Antioxidant Properties
Antitumor Activity
Drug Discovery Research
Peptide Analog Precursors
Natural Occurrence
Mechanism of Action
Target of Action
Compounds containing the indole nucleus, which is structurally similar to the pyrrole ring in the compound, have been found to bind with high affinity to multiple receptors .
Mode of Action
Without specific studies on “methyl 5-benzyl-1-methyl-1H-pyrrole-2-carboxylate”, it’s difficult to determine its exact mode of action. Indole derivatives, which are structurally similar, are known to interact with their targets and cause a variety of biological effects .
Biochemical Pathways
Indole derivatives have been found to possess various biological activities, suggesting they may affect multiple pathways .
Pharmacokinetics
Similar compounds are often well absorbed in the gastrointestinal tract and can cross the blood-brain barrier .
Result of Action
Without specific studies, it’s difficult to determine the exact molecular and cellular effects of “methyl 5-benzyl-1-methyl-1H-pyrrole-2-carboxylate”. Indole derivatives have been found to possess various biological activities, suggesting they may have multiple effects at the molecular and cellular level .
Action Environment
Similar compounds are often stable under normal conditions and their action can be influenced by factors such as ph and temperature .
properties
IUPAC Name |
methyl 5-benzyl-1-methylpyrrole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-15-12(8-9-13(15)14(16)17-2)10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNQWFOMAGYGFGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=C1C(=O)OC)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 5-benzyl-1-methyl-1H-pyrrole-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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